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Compound of Interest

Compound Name: Withasomnine

Cat. No.: B158684 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for withasomnine is not readily available in the

public domain. The following guidance is based on the known properties of withasomnine, the

hazards of its constituent chemical class (pyrazoles), and established best practices for

laboratory chemical waste management. This information is intended to supplement, not

replace, your institution's specific waste disposal protocols. Always consult with your

Environmental Health and Safety (EHS) department for definitive procedures.

Withasomnine, a pyrazole alkaloid found in Withania somnifera, requires careful handling and

disposal due to the absence of comprehensive safety data. A conservative approach, treating

the compound as potentially hazardous, is mandatory for ensuring personnel safety and

environmental protection.

Physicochemical and Predicted Toxicological Properties
of Withasomnine
The following table summarizes the known and predicted properties of withasomnine, which

should inform a thorough risk assessment before handling and disposal.
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Property Value Source

Chemical Formula C₁₂H₁₂N₂ [1]

Molecular Weight 184.24 g/mol [1][2]

CAS Number 10183-74-1 [1][3]

Appearance Solid (predicted)

Melting Point 116-117 °C [3]

Boiling Point 358.8 ± 31.0 °C (Predicted) [3]

Solubility (LogS) -3.649 (Predicted) [2]

Carcinogenicity 0.829 (Predicted) [2]

Skin Sensitization 0.959 (Predicted) [2]

Immediate Safety and Logistical Information
Prior to handling withasomnine, it is crucial to be equipped with the appropriate Personal

Protective Equipment (PPE) to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: Handle in a well-ventilated area or a chemical fume hood to minimize

inhalation of any dust or aerosols.

Operational and Disposal Plan: A Step-by-Step
Guide
The primary method for the disposal of withasomnine is through a licensed hazardous waste

management service. In-laboratory treatment is not recommended.
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Step 1: Waste Segregation and Collection
Proper segregation of waste is the first critical step to ensure safe disposal.

Solid Waste:

All solid materials contaminated with withasomnine, including residual product,

contaminated PPE (gloves, etc.), weighing papers, and absorbent materials from spill

cleanups, must be collected in a dedicated hazardous waste container.

The container should be clearly labeled as "Hazardous Waste" and should specify

"Withasomnine" and its CAS number (10183-74-1).

Avoid generating dust when transferring solid waste.

Liquid Waste:

Solutions containing withasomnine should be collected in a separate, compatible liquid

waste container.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

The container must be clearly labeled with the contents, including all solvents and the

estimated concentration of withasomnine.

Container Selection:

Waste containers must be chemically resistant (e.g., borosilicate glass or high-density

polyethylene), in good condition, and have a secure, leak-proof lid.

Step 2: Storage
Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated area, away from incompatible materials.

The storage area should have secondary containment to manage any potential leaks.

Step 3: Final Disposal
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Under no circumstances should withasomnine or its waste be disposed of down the drain or

in regular trash.

Contact your institution's EHS department to arrange for the collection and disposal of the

properly contained and labeled waste.

Ensure all required waste disposal forms or manifests are completed as per your institution's

and local regulations.

Experimental Protocols and Biological Activity
Detailed experimental protocols for assays involving withasomnine are not extensively

available in the public domain. Much of the research has focused on the broader extracts of

Withania somnifera, with particular attention to withanolides.

However, some studies have indicated that withasomnine possesses biological activity. For

instance, it has been included in fragment libraries for drug discovery and has been screened

for activity against enzymes like COX-2.[3] Additionally, computational studies have suggested

a binding affinity of withasomnine to proteins associated with the SARS-CoV-2 virus, though

this has not been validated by in vitro or in vivo experimental protocols.

Due to the lack of specific, published experimental protocols, researchers should develop their

own detailed procedures with a thorough risk assessment, considering the predicted properties

of withasomnine.

Diagrams and Visualizations
Disposal Workflow for Withasomnine
The following diagram illustrates the logical workflow for the safe and compliant disposal of

withasomnine.
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Caption: A workflow for the proper disposal of withasomnine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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